Cas no 145039-51-6 (2-Propen-1-one,3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (2E)-)

• Product Name: 2-Propen-1-one,3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (2E)-
• CAS No: 145039-51-6
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• CID: 170843
• Update Time: 2024-03-01

2-Propen-1-one,3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (2E)-
• (E)-2-Hydroxy-3,4,6-trimethoxychalcone
• 2-Propen-1-one,3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (E)-
• Tepanone
• 2-Propen-1-one, 3-(2-hydroxy-3,4,6-trimethoxyphenyl)-1-phenyl-, (2E)-

• Inchi： 1S/C18H18O5/c1-21-15-11-16(22-2)18(23-3)17(20)13(15)9-10-14(19)12-7-5-4-6-8-12/h4-11,20H,1-3H3/b10-9+
• InChI Key： MNAQIJCVPFKJAU-MDZDMXLPSA-N
• SMILES： C(C1=CC=CC=C1)(=O)/C=C/C1=C(OC)C=C(OC)C(OC)=C1O

Computed Properties

• Exact Mass: 314.11544
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 65A^2

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Melting Point: 140-142 °C
• Boiling Point: 513.0±50.0 °C(Predicted)
• PSA: 64.99
• pka: 8.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones